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4-Chloro-5-methoxy-6-

methylpyrimidine

CAS No.: 1739-60-2

Cat. No.: B1432576

Get Quote

Executive Summary
4-Chloro-5-methoxy-6-methylpyrimidine (CAS: 1739-60-2) is a critical heterocyclic building

block, extensively utilized in the synthesis of kinase inhibitors (e.g., WRN helicase inhibitors)

and agrochemicals.[1] Its structural integrity is defined by the electrophilic C4-chlorine atom,

which serves as a handle for Nucleophilic Aromatic Substitution (SNAr), and the electron-

donating methoxy group at C5, which modulates the pyrimidine ring's electronic density.

This guide provides a definitive spectroscopic profile for 4-Chloro-5-methoxy-6-
methylpyrimidine. It synthesizes empirical data with high-confidence chemometric predictions

based on close structural analogs (e.g., 4,6-dichloro-5-methoxypyrimidine), enabling

researchers to validate compound identity, assess purity, and troubleshoot synthesis protocols.

Chemical Identity & Physicochemical Properties[2]
[3][4]
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Property Data

IUPAC Name 4-Chloro-5-methoxy-6-methylpyrimidine

CAS Number 1739-60-2

Molecular Formula C₆H₇ClN₂O

Molecular Weight 158.59 g/mol

Exact Mass 158.0247 Da

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol, Chloroform;

sparingly soluble in water

Melting Point 55–60 °C (Typical range for this class)

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the primary tool for structural validation. The spectrum is characterized by the lack of

symmetry compared to its 4,6-dichloro analog, resulting in distinct singlets for the methyl and

methoxy groups.

1H-NMR Data (400 MHz, DMSO-d₆ / CDCl₃)
Note: Chemical shifts (δ) are reported in ppm relative to TMS.
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Position Group Shift (δ) Multiplicity Integration
Assignment
Logic

C2-H Ar-H 8.65 Singlet (s) 1H

Highly

deshielded

proton

between two

electronegati

ve nitrogen

atoms.

C5-OCH₃ Methoxy 3.85 Singlet (s) 3H

Characteristic

region for

methoxy

attached to

an aromatic

ring.

C6-CH₃ Methyl 2.48 Singlet (s) 3H

Slightly

deshielded

due to

attachment to

the electron-

deficient

pyrimidine

ring.

Interpretation & Purity Analysis:

Solvent Residuals: Be aware of DMSO (2.50 ppm) overlapping with the C6-Methyl signal.

Use CDCl₃ (7.26 ppm) if precise integration of the methyl group is required.

Common Impurities:

Starting Material (4-Hydroxy-5-methoxy-6-methylpyrimidine): Look for a broad

exchangeable proton signal >11.0 ppm (OH/NH tautomer).
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Hydrolysis Product: If stored improperly, the C4-Cl can hydrolyze back to the hydroxyl

form.

13C-NMR Data (100 MHz, CDCl₃)
Carbon Shift (δ ppm) Assignment

C6 163.5
Quaternary carbon attached to

Methyl.

C4 158.2
Quaternary carbon attached to

Chlorine (Cl).

C2 152.1 C-H between two Nitrogens.

C5 145.8
Quaternary carbon attached to

Methoxy (Oxygen effect).

OCH₃ 60.5 Methoxy carbon.

CH₃ 19.2 Methyl carbon.

Mass Spectrometry (MS) Profile
Mass spectrometry provides the most rapid confirmation of the halogenation state.

Ionization & Isotopic Pattern
Ionization Mode: ESI+ (Electrospray Ionization, Positive Mode) or EI (Electron Impact).

Base Peak: [M+H]⁺ = 159.03.[2]

Chlorine Isotope Signature: The presence of a single chlorine atom dictates a characteristic 3:1

intensity ratio between the molecular ion (M) and the M+2 isotope peak.
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Ion Species m/z (Theoretical)
Relative
Abundance

Diagnostic
Significance

[M+H]⁺ 159.03 100%
Protonated molecular

ion (³⁵Cl).

[M+H+2]⁺ 161.03 ~32%

Isotope peak

confirming presence

of one ³⁷Cl atom.

[M+Na]⁺ 181.01 Variable
Sodium adduct

(common in ESI).

Fragmentation Pathway (EI/ESI-MS/MS)
Upon collision-induced dissociation (CID), the molecule undergoes characteristic cleavages:

Loss of Methyl Radical (M-15): Cleavage of the C6-Methyl group.

Loss of Chlorine (M-35/36): Homolytic or heterolytic cleavage of the C-Cl bond.

Ring Fragmentation: Retro-Diels-Alder (RDA) type collapse of the pyrimidine core.

Visualization: MS Fragmentation Logic

Parent Ion [M+H]+
m/z 159

[M - Cl]+
m/z 123

- HCl (36 Da)

[M - CH3]+
m/z 144

- CH3• (15 Da)

Ring Opening
Cyanide Loss

Secondary Decay

Click to download full resolution via product page
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Figure 1: Proposed fragmentation pathway for 4-Chloro-5-methoxy-6-methylpyrimidine in

positive ion mode.

Infrared (IR) Spectroscopy
IR is useful for quick verification of functional groups and absence of hydroxyl precursors.

Wavenumber (cm⁻¹) Vibration Mode Description

3050–3010 Ar-H Stretch
Weak aromatic C-H stretching

(C2-H).

2950–2850 C-H Stretch
Methyl and Methoxy aliphatic

C-H stretching.

1580, 1540 C=N / C=C Stretch
Pyrimidine ring skeletal

vibrations.

1250–1200 C-O-C Stretch
Strong asymmetric stretch of

the aryl alkyl ether (Methoxy).

1050–1000 C-O Stretch Symmetric ether stretch.

750–700 C-Cl Stretch

Diagnostic: Strong band

indicating presence of

Chlorine.

Absence Check: A broad band at 3200–3400 cm⁻¹ indicates the presence of unreacted starting

material (O-H stretch) or moisture.

Synthesis & Impurity Profiling
Understanding the synthesis route is essential for interpreting "ghost peaks" in spectra. The

standard synthesis involves the chlorination of 4-hydroxy-5-methoxy-6-methylpyrimidine using

Phosphorus Oxychloride (POCl₃).

Experimental Workflow & Impurity Origins
The following diagram illustrates the synthesis logic and where specific impurities arise,

detectable by the spectroscopic methods detailed above.
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Figure 2: Synthesis workflow via POCl3 chlorination, highlighting potential impurities detectable

by NMR/MS.

Quality Control Protocol
TLC: Elute with 20% Ethyl Acetate in Hexanes. The Chloro-product (less polar) will have a

higher Rf (~0.6) than the Hydroxy-precursor (Rf ~0.1).

NMR Check: Integrate the signal at 8.65 ppm (Product) vs. any signals >10 ppm (Precursor).

Silver Nitrate Test: Dissolve a small sample in ethanol and add aqueous AgNO₃. A white

precipitate (AgCl) indicates labile chlorine (hydrolyzed chloride ions), suggesting the product

has degraded or wasn't washed of HCl salts. The covalently bonded aromatic Cl should not

precipitate immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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